Cas no 2089310-95-0 (cis-3-(dimethylamino)cyclohexanol hydrochloride)

• Product Name: cis-3-(dimethylamino)cyclohexanol hydrochloride
• CAS No: 2089310-95-0
• MF: C₈H₁₈ClNO
• MW: 179.687621593475
• MDL: MFCD30342999
• CID: 4636657
• PubChem ID: 131697876
• Update Time: 2025-10-21

cis-3-(dimethylamino)cyclohexanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• cis-3-(dimethylamino)cyclohexanol hydrochloride
• Cyclohexanol, 3-(dimethylamino)-, hydrochloride (1:1), (1R,3S)-rel-
• MFCD30342999
• BS-40209
• (1S,3R)-3-(Dimethylamino)cyclohexanol hydrochloride
• (1S,3R)-3-(dimethylamino)cyclohexan-1-ol;hydrochloride
• cis-3-(Dimethylamino)cyclohexanol HCl
• (1S,3R)-3-(dimethylamino)cyclohexan-1-ol hydrochloride
• 2089310-95-0

• MDL： MFCD30342999
• Inchi： 1S/C8H17NO.ClH/c1-9(2)7-4-3-5-8(10)6-7;/h7-8,10H,3-6H2,1-2H3;1H/t7-,8+;/m0./s1
• InChI Key： MBQMFGCEHCJMHL-KZYPOYLOSA-N
• SMILES： [C@@H]1(O)CCC[C@H](N(C)C)C1.[H]Cl

Computed Properties

• Exact Mass: 179.1076919g/mol
• Monoisotopic Mass: 179.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.5Ų

Additional information on cis-3-(dimethylamino)cyclohexanol hydrochloride

Cis-3-(Dimethylamino)cyclohexanol Hydrochloride: A Comprehensive Overview

Cis-3-(Dimethylamino)cyclohexanol Hydrochloride (CAS No: 2089310-95-0) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, also referred to as cis-3-(dimethylamino)cyclohexanol hydrochloride, is a quaternary ammonium salt derived from cyclohexanol and dimethylamine. Its unique structure and properties make it a valuable molecule in various applications, particularly in drug development and material science.

The molecular structure of cis-3-(dimethylamino)cyclohexanol hydrochloride consists of a cyclohexane ring with a hydroxyl group (-OH) at the 3-position and a dimethylamino group (-N(CH₃)₂) attached to the same carbon atom. The "cis" designation indicates that both substituents are on the same side of the cyclohexane ring, which is crucial for its stereochemical properties. This spatial arrangement influences the compound's reactivity, solubility, and biological activity.

Recent studies have highlighted the potential of cis-3-(dimethylamino)cyclohexanol hydrochloride in drug delivery systems. Researchers have explored its ability to act as a carrier for poorly water-soluble drugs due to its amphiphilic nature. The hydrophilic hydroxyl group and the lipophilic dimethylamino group create a balance that enhances drug solubility and bioavailability. This property has been extensively studied in preclinical models, showing promising results in improving the efficacy of antitumor agents.

Another area of interest is its role in chiral recognition and asymmetric synthesis. The stereochemistry of cis-3-(dimethylamino)cyclohexanol hydrochloride allows it to serve as a chiral auxiliary in organic synthesis, facilitating the construction of complex molecules with high enantioselectivity. This has been particularly useful in the synthesis of natural products and biologically active compounds.

In terms of physical properties, cis-3-(dimethylamino)cyclohexanol hydrochloride exhibits good thermal stability and moderate water solubility. Its melting point is approximately 185°C, making it suitable for various thermal processing applications. The compound's stability under physiological conditions also makes it a favorable candidate for pharmaceutical formulations.

Recent advancements in computational chemistry have enabled detailed studies of the electronic structure and reactivity of cis-3-(dimethylamino)cyclohexanol hydrochloride. Quantum mechanical calculations have revealed that the dimethylamino group acts as an electron-donating substituent, influencing the molecule's nucleophilicity and electrophilicity. These insights have been instrumental in designing novel synthetic pathways for related compounds.

The synthesis of cis-3-(dimethylamino)cyclohexanol hydrochloride typically involves nucleophilic substitution reactions or acid-base neutralization processes. One common method involves reacting cyclohexanone with dimethylamine followed by reduction to form the alcohol derivative. The final step involves protonation with hydrochloric acid to yield the hydrochloride salt.

In conclusion, cis-3-(dimethylamino)cyclohexanol hydrochloride (CAS No: 2089310-95-0) is a versatile compound with diverse applications across multiple disciplines. Its unique stereochemistry, physical properties, and chemical reactivity make it an invaluable tool in drug development, material science, and organic synthesis. As research continues to uncover new potentials for this compound, its role in advancing scientific innovation is expected to grow significantly.